Cas no 2320826-03-5 (N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide)

• Product Name: N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide
• CAS No: 2320826-03-5
• MF: C₂₀H₂₆N₂O
• MW: 310.433245182037
• CID: 6386467
• PubChem ID: 134161573
• Update Time: 2025-06-08

N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide
• (3r,5r,7r)-N-((6-cyclopropylpyridin-3-yl)methyl)adamantane-1-carboxamide
• F6573-5223
• AKOS040705263
• 2320826-03-5
• N-[(6-cyclopropylpyridin-3-yl)methyl]adamantane-1-carboxamide

• Inchi： 1S/C20H26N2O/c23-19(20-8-14-5-15(9-20)7-16(6-14)10-20)22-12-13-1-4-18(21-11-13)17-2-3-17/h1,4,11,14-17H,2-3,5-10,12H2,(H,22,23)
• InChI Key： JDJOPQZHSYXUAK-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NCC1=CN=C(C=C1)C1CC1

Computed Properties

• Exact Mass: 310.204513457g/mol
• Monoisotopic Mass: 310.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide

Introduction to N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide (CAS No. 2320826-03-5)

N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2320826-03-5, represents a unique blend of structural features that make it a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates both pyridine and adamantane moieties, which are well-known for their potential in enhancing binding affinity and selectivity in biological targets.

The adamantane core is particularly noteworthy due to its rigid, non-aromatic structure, which provides stability and resistance to metabolic degradation. This characteristic is highly desirable in the design of bioactive molecules, as it can improve the pharmacokinetic properties of a drug candidate. The presence of the cyclopropyl group further contributes to the compound's complexity, offering additional interactions with biological targets and potentially influencing its pharmacological profile.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide) exhibits structural features that suggest it may be capable of interacting with such targets. The pyridine moiety, in particular, is frequently employed in medicinal chemistry due to its ability to form hydrogen bonds and coordinate with metal ions, which are common features of many protein binding sites.

Moreover, the combination of the rigid adamantane core and the flexible cyclopropyl group provides a balance between structural stability and conformational flexibility. This balance is crucial for achieving high affinity and selectivity in binding to biological targets. Recent studies have shown that compounds incorporating both adamantane and pyridine moieties often exhibit enhanced binding properties, making them attractive for drug development.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, leveraging computational methods to predict how small molecules will interact with biological targets. N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide) has been subjected to various computational studies to evaluate its potential as a lead compound for drug discovery. These studies have highlighted its favorable binding properties and suggested that it may be effective in modulating key biological pathways.

In addition to its structural advantages, N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide) has shown promise in preliminary pharmacological evaluations. Early studies have indicated that this compound may possess activity against certain therapeutic targets, although further research is needed to fully elucidate its mechanism of action and therapeutic potential. The compound's unique structural features make it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

The synthesis of N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide) presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Despite these challenges, the growing interest in this compound underscores its potential importance in pharmaceutical research.

The future of N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide) lies in its continued exploration as a lead compound for drug discovery. As more data becomes available on its pharmacological properties, researchers will be better positioned to develop novel therapeutics based on this scaffold. The combination of computational modeling, synthetic chemistry, and pharmacological evaluation will be essential in realizing the full potential of this compound.

In conclusion, N-(6-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide (CAS No. 2320826-03-5) is a structurally complex and promising compound with significant potential in pharmaceutical research. Its unique blend of structural features makes it an attractive candidate for further exploration as a lead molecule for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.